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Compound of Interest

Compound Name: Tartaric Acid Isopropyl Ester

Cat. No.: B15126198

Get Quote

Executive Summary
Diisopropyl tartrate (DIPT) is a

diester of tartaric acid that serves as a cornerstone chiral ligand in modern asymmetric
synthesis.[1][2] Most notably utilized in the Nobel Prize-winning Sharpless Asymmetric
Epoxidation (SAE), DIPT enables the enantioselective oxidation of allylic alcohols with high
predictability. This guide provides a rigorous analysis of DIPT’s physicochemical properties, a
validated laboratory synthesis protocol, and a mechanistic breakdown of its role in titanium-
catalyzed catalysis.

Chemical Identity and Stereochemistry
The stereochemical nomenclature of tartrates can be a source of confusion due to the use of

multiple systems (D/L vs. (+)/(-) vs. R/S). Precision here is critical for experimental

reproducibility.

(+)-Diisopropyl L-tartrate: Derived from natural L-(+)-tartaric acid.[1]

Configuration: (2R, 3R)
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Role in SAE: Typically directs epoxidation to the bottom (re) face of the alkene (when

drawn in the standard orientation).

(-)-Diisopropyl D-tartrate: Derived from unnatural D-(-)-tartaric acid.

Configuration: (2S, 3S)

Role in SAE: Directs epoxidation to the top (si) face.

Molecular Formula:

Molecular Weight: 234.25 g/mol [2][3][4][5]

Physical Properties
The following data represents standard values for high-purity DIPT. Researchers should verify

specific rotation for every new batch to ensure enantiopurity.
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Property Value Condition/Note

Appearance
Clear, colorless to pale yellow

liquid
Viscous

Boiling Point 275°C @ 760 mmHg (Standard atm)

Boiling Point (Vacuum) 152°C @ 12–16 mmHg

Density 1.114 – 1.119 g/mL @ 20°C

Refractive Index (

)
1.438 – 1.442 @ 20°C

Flash Point ~110°C (230°F) Closed Cup

Specific Rotation (

)
+16° to +17° (neat) For (+)-L-isomer

Solubility Soluble
Methanol, Ethanol, Ether,

, Toluene

Water Solubility Limited/Poor

Hydrophobic isopropyl groups

reduce water solubility

compared to DMT/DET.[1][3][4]

[5][6][7]

Chemical Properties and Reactivity
Hydrolytic Stability
DIPT is an ester and is susceptible to hydrolysis under both acidic and basic conditions.

Storage: Must be stored away from moisture. Hygroscopic nature requires tight sealing.

Degradation: Prolonged exposure to water regenerates isopropanol and tartaric acid,

destroying the chiral ligand's efficacy.

Chelation Potential
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DIPT acts as a chiral scaffold. The two hydroxyl groups on the backbone (C2 and C3) are the

primary binding sites for transition metals (e.g., Titanium(IV)). The bulky isopropyl ester groups

provide the necessary steric hindrance to shape the chiral pocket, often offering superior

enantioselectivity compared to Diethyl Tartrate (DET) for more complex substrates.

Experimental Protocol: Laboratory Synthesis of (+)-
DIPT
While commercially available, in-house preparation ensures freshness and anhydrous

conditions essential for sensitive catalytic cycles.

Objective: Synthesis of (+)-Diisopropyl L-tartrate via acid-catalyzed esterification.

Reagents
L-(+)-Tartaric Acid: 150 g (1.0 mol)

Isopropanol (anhydrous): 500 mL (Excess)

Toluene: 400 mL (Azeotropic solvent)

p-Toluenesulfonic acid (p-TsOH): 1.5 g (Catalyst)

Step-by-Step Methodology
Setup: Equip a 2L round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a

reflux condenser.

Charging: Add L-tartaric acid, isopropanol, toluene, and p-TsOH to the flask.

Reflux: Heat the mixture to vigorous reflux. The toluene/isopropanol/water azeotrope will

condense. Water will separate in the Dean-Stark trap.[8][9][10]

Monitoring: Continue reflux until water collection ceases (approx. 12-24 hours).

Solvent Removal: Cool the mixture. Remove excess isopropanol and toluene via rotary

evaporation.
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Workup:

Dissolve the residue in diethyl ether or ethyl acetate.

Wash with saturated

(2x) to remove acid catalyst and unreacted tartaric acid.

Wash with Brine (1x).

Dry organic layer over anhydrous

.[6][7]

Purification (Critical):

Filter off the drying agent and concentrate.

Perform fractional vacuum distillation.

Collect fractions boiling at 152°C / 12 mmHg.

Validation: Check refractive index (

) and specific rotation (

).

Synthesis Workflow Diagram

L-(+)-Tartaric Acid
+ Isopropanol

Reflux w/ Dean-Stark
(Toluene/p-TsOH)

 Esterification
Crude Diester

 -H2O Wash (NaHCO3)
& Dry (MgSO4)

 Purification Vacuum Distillation
(152°C @ 12mmHg)

 Isolation Pure (+)-DIPT
(>99% ee)

 Final QC

Click to download full resolution via product page

Caption: Workflow for the acid-catalyzed synthesis and purification of Diisopropyl Tartrate.
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Key Application: Sharpless Asymmetric Epoxidation
(SAE)
The primary utility of DIPT is forming the chiral titanium complex

.

The "Match" Concept
DIPT is often preferred over Diethyl Tartrate (DET) when the substrate is structurally complex

or requires higher lipophilicity. The bulky isopropyl groups can enhance the rigidification of the

transition state, improving enantiomeric excess (ee).

Mechanistic Cycle[8]
Dimer Formation: Ti(OiPr)4 reacts with DIPT to form a

-symmetric dimer.

Coordination: The allylic alcohol and TBHP (oxidant) coordinate to the Titanium center,

displacing isopropoxide ligands.

Oxygen Transfer: The tartrate ligand enforces a specific geometry, allowing oxygen delivery

to only one face of the alkene.

SAE Catalytic Cycle Diagram
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Ti(OiPr)4 + DIPT

Active Dimer
[Ti(DIPT)(OiPr)2]2

 Ligand Exchange (-iPrOH)

Substrate Complex
(Allylic Alcohol + TBHP)

 Coordination

Oxygen Transfer
Transition State

 Stereoselection

Chiral Epoxide
+ t-BuOH

 Release

 Regeneration
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Caption: The catalytic cycle of Sharpless Asymmetric Epoxidation mediated by the Ti-DIPT

complex.

Safety and Handling
Hazards: DIPT is classified as a skin and eye irritant. It is combustible (Flash point ~110°C).

[11]

PPE: Standard lab coat, nitrile gloves, and safety glasses are required.
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Spill Management: Absorb with inert material (vermiculite/sand) and dispose of as organic

waste.

Storage: Keep tightly closed in a cool, dry place. Hygroscopic; moisture ingress degrades

optical purity over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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